Cas no 53455-06-4 (Thianthrene, 2-bromo-)
Thianthrene, 2-bromo- structure
Product Name:Thianthrene, 2-bromo-
CAS No:53455-06-4
MF:C12H7BrS2
MW:295.217979669571
CID:357210
PubChem ID:13213122
Update Time:2025-04-19
Thianthrene, 2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Thianthrene, 2-bromo-
- 2-bromothianthrene
- ZB0232
- 53455-06-4
- SCHEMBL14247841
- A50067
- QFQJCTUAPQREMT-UHFFFAOYSA-N
- DTXSID90528425
- CS-0166704
- MFCD00093037
-
- Inchi: 1S/C12H7BrS2/c13-8-5-6-11-12(7-8)15-10-4-2-1-3-9(10)14-11/h1-7H
- InChI Key: QFQJCTUAPQREMT-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)SC1C=CC=CC=1S2
Computed Properties
- Exact Mass: 293.91731
- Monoisotopic Mass: 293.91726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
Thianthrene, 2-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521769-1g |
2-Bromothianthrene |
53455-06-4 | 97% | 1g |
$206 | 2022-06-11 | |
| ChemScence | CS-0166704-1g |
2-Bromothianthrene |
53455-06-4 | 1g |
$315.0 | 2022-04-27 | ||
| A2B Chem LLC | AG34077-250mg |
2-Bromothianthrene |
53455-06-4 | 97% | 250mg |
$69.00 | 2024-04-19 | |
| A2B Chem LLC | AG34077-1g |
2-Bromothianthrene |
53455-06-4 | 97% | 1g |
$176.00 | 2024-04-19 | |
| A2B Chem LLC | AG34077-5g |
2-Bromothianthrene |
53455-06-4 | 97% | 5g |
$634.00 | 2024-04-19 | |
| A2B Chem LLC | AG34077-10g |
2-Bromothianthrene |
53455-06-4 | 97% | 10g |
$977.00 | 2024-04-19 | |
| 1PlusChem | 1P00DLVH-250mg |
2-Bromothianthrene |
53455-06-4 | 97% | 250mg |
$86.00 | 2024-04-30 | |
| 1PlusChem | 1P00DLVH-1g |
2-Bromothianthrene |
53455-06-4 | 97% | 1g |
$219.00 | 2024-04-30 | |
| 1PlusChem | 1P00DLVH-5g |
2-Bromothianthrene |
53455-06-4 | 97% | 5g |
$816.00 | 2024-04-30 | |
| 1PlusChem | 1P00DLVH-10g |
2-Bromothianthrene |
53455-06-4 | 97% | 10g |
$1258.00 | 2024-04-30 |
Thianthrene, 2-bromo- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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